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Compound of Interest

Compound Name: Mercury(I) iodide

Cat. No.: B3057228 Get Quote

A Comparative Analysis of Mercury(I) Iodide and Mercury(II) Iodide for Research Applications

This guide provides a detailed comparison of the chemical and physical properties of

Mercury(I) iodide (Hg₂I₂) and Mercury(II) iodide (HgI₂), intended for researchers, scientists,

and professionals in drug development. The information presented is supported by

experimental data to facilitate an objective evaluation of these two compounds.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the key quantitative and qualitative properties of Mercury(I)
iodide and Mercury(II) iodide for easy reference and comparison.
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Property Mercury(I) Iodide (Hg₂I₂) Mercury(II) Iodide (HgI₂)

Chemical Formula Hg₂I₂[1] HgI₂[2][3]

Molar Mass 654.99 g/mol [1] 454.40 g/mol [3]

Appearance

Dark yellow, opaque,

amorphous or crystalline

powder[1][4][5]

Scarlet-red or orange-red

odorless, tasteless, heavy

powder/crystals (α-form)[2][6]

[7]. Turns yellow above 127°C

(β-form)[2][3].

Melting Point
290°C (with decomposition)[4]

[8]
259°C[2][3]

Boiling Point Sublimes at 140°C[8][9] 354°C[2][3]

Solubility in Water
Insoluble[5][10]. Solubility

product (Ksp) = 5.2 x 10⁻²⁹[1].

Hardly soluble (<100 ppm)[3].

6 mg/100 mL[3]. Solubility

product (Ksp) = 2.9 x 10⁻²⁹[3].

Solubility in Solvents

Insoluble in alcohol and

ether[9]. Soluble in castor

oil[10].

Slightly soluble in alcohol and

ether[3]. Soluble in excess

potassium iodide (KI) solution,

acetone, chloroform, and ethyl

acetate[3][6].

Crystal Structure
Tetragonal, with linear I-Hg-Hg-

I units[1][11].

Tetragonal (α-form)[2][12]. Also

exists in yellow (β) and orange

metastable forms[3][13].

Density 7.7 g/mL[1][5] 6.36 g/cm³[2][3]

Stability
Photosensitive; decomposes

to Hg and HgI₂[1][4].

Light-sensitive[2][6]. Stable

under normal conditions[14].

Toxicity

Highly toxic. Can cause

weakness, loss of teeth, and

necrosis[1].

Extremely toxic. Fatal if

swallowed, inhaled, or in

contact with skin[2][14]. May

cause organ damage through

prolonged exposure[14].
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Experimental Protocols
Detailed methodologies for the synthesis of both compounds are provided below, based on

established laboratory procedures.

Synthesis of Mercury(I) Iodide (Hg₂I₂)
Mercury(I) iodide can be synthesized through the direct reaction of elemental mercury with

iodine[1]. Another method involves the reaction of a mercurous salt with potassium iodide[4].

Method 1: Direct Reaction

Reactants: Elemental mercury (Hg) and Iodine (I₂).

Procedure: Combine stoichiometric amounts of mercury and iodine in a sealed container.

Reaction: The mixture is agitated until the reaction is complete, forming the yellow precipitate

of Mercury(I) iodide.

Purification: The product is washed with a suitable solvent to remove any unreacted starting

materials and then dried.

Method 2: Precipitation

Reactants: A solution of a mercurous salt (e.g., mercurous nitrate, Hg₂(NO₃)₂) and a solution

of potassium iodide (KI)[4].

Procedure: Slowly add the potassium iodide solution to the mercurous nitrate solution with

constant stirring.

Precipitation: A bright yellow precipitate of Mercury(I) iodide will form.

Isolation: The precipitate is collected by filtration, washed with deionized water to remove

soluble impurities, and then dried.

Synthesis of Mercury(II) Iodide (HgI₂)
Mercury(II) iodide is commonly synthesized by a precipitation reaction between an aqueous

solution of a mercury(II) salt and an iodide salt[2][3].
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Method: Precipitation Reaction

Reactants: Mercury(II) chloride (HgCl₂) and potassium iodide (KI)[3][15].

Procedure:

Prepare an aqueous solution of mercury(II) chloride.

Prepare an aqueous solution of potassium iodide[15].

Slowly add the potassium iodide solution to the mercury(II) chloride solution while

stirring[2][3].

Precipitation: A scarlet-red precipitate of Mercury(II) iodide will form immediately[15].

Isolation and Purification:

The precipitate is collected via filtration[3][15].

The collected solid is washed thoroughly with water to remove any soluble byproducts,

such as potassium chloride (KCl)[15].

The product is then dried at a controlled temperature (e.g., 70°C) to yield the final, purified

Mercury(II) iodide[2][3].

Visualizing Chemical Processes and Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

and relationships involving Mercury(I) and Mercury(II) iodide.
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Synthesis of HgI₂
Thermochromic Phase Transition
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Caption: Synthesis and thermochromic behavior of Mercury(II) iodide.
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Caption: Disproportionation of Mercury(I) iodide.

Reactivity and Handling Considerations
Both Mercury(I) iodide and Mercury(II) iodide are highly toxic compounds and must be

handled with extreme caution in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety goggles[2][16].
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Mercury(I) Iodide:

Is known to be photosensitive and will disproportionate into elemental mercury and

Mercury(II) iodide upon exposure to light[1][4]. This should be a key consideration for storage

and handling.

Overexposure can lead to severe health effects, including muscular tremors and damage to

bodily tissues[1].

Mercury(II) Iodide:

Is highly reactive with a variety of substances, including chlorides, lead salts, and copper

salts[2].

It is a potent poison, and exposure through any route (ingestion, inhalation, or skin contact)

can be fatal[14][16]. Chronic exposure may lead to kidney damage and other systemic

effects[14][16].

It is also very toxic to aquatic life with long-lasting effects, necessitating careful disposal

according to hazardous waste protocols[2][14].

In summary, while both compounds have applications in research and synthesis, their distinct

properties, particularly stability and reactivity, will dictate their suitability for specific

experimental conditions. The extreme toxicity of both compounds underscores the critical

importance of adhering to strict safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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